4-((4-(m-Tolyloxy)phenyl)sulfonamido)benzoic acid

• IUPAC Name: 4-[[4-(3-methylphenoxy)phenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C20H17NO5S/c1-14-3-2-4-18(13-14)26-17-9-11-19(12-10-17)27(24,25)21-16-7-5-15(6-8-16)20(22)23/h2-13,21H,1H3,(H,22,23)
• InChI Key: FITRMTXMRVJXPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H17NO5S
• Molecular Weight: 383.4 g/mol
• CAS No.: 727689-53-4

Description

4-((4-(m-Tolyloxy)phenyl)sulfonamido)benzoic acid is a chemical compound with the molecular formula C20H17NO5S and a molecular weight of 383.42 g/mol . It is primarily used for research purposes and has applications in various scientific fields .

Preparation Methods

The synthesis of 4-((4-(m-Tolyloxy)phenyl)sulfonamido)benzoic acid involves multiple steps. One common synthetic route includes the reaction of m-tolyloxybenzene with sulfonyl chloride to form the sulfonamide intermediate. This intermediate is then reacted with benzoic acid under specific conditions to yield the final product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

4-((4-(m-Tolyloxy)phenyl)sulfonamido)benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamido group can be replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-((4-(m-Tolyloxy)phenyl)sulfonamido)benzoic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is used in biochemical assays and studies involving enzyme inhibition and protein interactions.

Medicine: Research on this compound includes its potential use in drug development and therapeutic applications.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-((4-(m-Tolyloxy)phenyl)sulfonamido)benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

4-((4-(m-Tolyloxy)phenyl)sulfonamido)benzoic acid can be compared with other similar compounds, such as:

• 4-((4-(p-Tolyloxy)phenyl)sulfonamido)benzoic acid
• 4-((4-(o-Tolyloxy)phenyl)sulfonamido)benzoic acid

These compounds have similar structures but differ in the position of the tolyloxy group on the benzene ring. The unique positioning of the m-tolyloxy group in this compound can result in different chemical properties and biological activities .